methyl 5-{4-[bis(acetyloxy)methyl]-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-epoxyisoindol-2-yl}-2-chlorobenzoate

• Molecular Formula: C21H18ClNO9
• Molecular Weight: 463.8 g/mol
• IUPAC Name: methyl 2-chloro-5-[7-(diacetyloxymethyl)-1,3-dioxo-4,7a-dihydro-3aH-4,7-epoxyisoindol-2-yl]benzoate
• InChI: InChI=1S/C21H18ClNO9/c1-9(24)30-20(31-10(2)25)21-7-6-14(32-21)15-16(21)18(27)23(17(15)26)11-4-5-13(22)12(8-11)19(28)29-3/h4-8,14-16,20H,1-3H3
• InChI Key: PSFUCQBYNSURMM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C12C=CC(O1)C3C2C(=O)N(C3=O)C4=CC(=C(C=C4)Cl)C(=O)OC)OC(=O)C

Description

Methyl 5-{4-[bis(acetyloxy)methyl]-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-epoxyisoindol-2-yl}-2-chlorobenzoate is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of methyl 5-{4-[bis(acetyloxy)methyl]-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-epoxyisoindol-2-yl}-2-chlorobenzoate involves several steps. The synthetic route typically starts with the preparation of the core structure, followed by the introduction of the functional groups. Common reagents used in the synthesis include acetic anhydride, methanol, and various catalysts to facilitate the reactions. The reaction conditions often involve controlled temperatures and pressures to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the reduction of specific functional groups.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Scientific Research Applications

Methyl 5-{4-[bis(acetyloxy)methyl]-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-epoxyisoindol-2-yl}-2-chlorobenzoate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets within cells. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but it is believed to influence key cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

When compared to similar compounds, methyl 5-{4-[bis(acetyloxy)methyl]-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-epoxyisoindol-2-yl}-2-chlorobenzoate stands out due to its unique structure and functional groups. Similar compounds include other derivatives of indole and benzoate, which may have different biological activities and chemical properties .